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This guide provides a comprehensive overview of the application of machine learning (ML) for

estimating tuna biomass, a critical component of sustainable fisheries management. Traditional

stock assessment methods face numerous challenges, but the advent of AI and ML offers

powerful tools to process vast and complex datasets, enhancing the accuracy and predictive

capabilities of biomass estimations.[1] This document details the data sources, experimental

protocols, and performance of various ML models, intended for researchers and scientists in

marine biology, fisheries science, and data science.

Data Sources and Feature Engineering
The foundation of any successful machine learning model is the data it is trained on. For tuna

biomass estimation, data is typically drawn from three primary sources: fishery operations,

echosounder buoys, and oceanographic satellites.[2][3]

Key Data Sources:

Fishery-Dependent Data: This includes logbooks from purse-seine fishing vessels and data

from observers on board. A crucial component is catch data from fishing "sets" on drifting

Fish Aggregating Devices (dFADs), which provides the ground-truth (supervised signal) for

training the models.[2][4][5][6]

Echosounder Buoy Data: Modern dFADs are equipped with satellite-linked echosounder

buoys that provide frequent, geo-referenced estimates of fish biomass aggregated beneath
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them.[3][4][6] This raw acoustic backscatter data, converted into biomass by manufacturer

algorithms, is a primary input for ML models.[2][7]

Oceanographic Data: Satellite remote sensing provides a wealth of environmental data.

These variables are critical as they describe the habitat and ecological conditions that

influence tuna distribution and aggregation.[2][8]

The diagram below illustrates the typical workflow for integrating these diverse data sources

into a cohesive dataset for model training.
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Data Integration Workflow for Tuna Biomass Estimation.

A summary of common features, also known as explanatory variables, used in these models is

presented in the table below.
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Data Category Feature Description

Echosounder Biomass Estimates

Time-series of biomass values

derived from acoustic

backscatter, often aggregated

over a 3-day window.[3][4][5]

[7]

Oceanographic
Sea Surface Temperature

(SST)

A key environmental factor

influencing the metabolic rate

and distribution of tuna.[8][9]

Chlorophyll-a Concentration

(Chl-a)

An indicator of phytoplankton

abundance, forming the base

of the marine food web.[8][9]

Sea Surface Height / Anomaly

(SSH/SLA)

Indicates ocean currents and

eddies, which can aggregate

nutrients and prey.[8]

Salinity

Affects water density and

ocean circulation, influencing

tuna habitat suitability.[8][10]

Dissolved Oxygen
Critical for tuna respiration,

especially at depth.[8]

Ocean Current Velocity

Influences the drift of dFADs

and the movement of tuna and

their prey.[10]

Spatiotemporal Latitude & Longitude

The geographical coordinates

of the dFAD buoy at the time of

measurement.[2][9]

Time-derived Features

Year, month, and day to

capture seasonal and long-

term patterns.[9]

Climate Indices ONI, NPGIO, etc.

Large-scale climate patterns

(e.g., El Niño) that affect ocean

conditions globally.[9][11]
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Experimental Protocols and Methodologies
A robust and reproducible experimental protocol is essential for developing reliable machine

learning models. The process involves several key stages, from data preparation to model

evaluation.

Detailed Methodologies:

Data Preprocessing and Merging: The initial step involves linking records from the different

data sources. Echosounder buoy data is merged with FAD logbook events using the unique

buoy ID and timestamp.[7] Oceanographic data is then appended based on the GPS

coordinates and date of each echosounder record.[2][7]

Feature Engineering: Raw data is transformed into meaningful features. A critical technique

is the use of a time window (e.g., 24, 48, or 72 hours) of echosounder data preceding a

fishing event.[7] This captures the temporal dynamics of tuna aggregation. Other engineered

features can include the temperature of the previous and subsequent months to capture

broader trends.[9]

Feature Selection: With a high number of potential variables, it's important to select the most

informative ones. Techniques like Recursive Feature Elimination with Cross-Validation

(RFECV) can systematically identify the optimal combination of variables, improving model

performance and interpretability.[8]

Dataset Splitting: The complete dataset is typically divided into a training set (e.g., 75-80% of

the data) and a testing set (20-25%).[6][12] The model learns patterns from the training data,

and its performance is evaluated on the unseen testing data.

Model Training and Validation: The selected ML algorithm is trained on the training dataset.

To ensure the model generalizes well and avoids overfitting, k-fold cross-validation

(commonly 10-fold) is employed.[12] This involves repeatedly training and validating the

model on different subsets of the training data.

Hyperparameter Tuning: The performance of many ML models is sensitive to their internal

settings, known as hyperparameters. Techniques like grid search are used to systematically

test various combinations of these settings to find the optimal configuration.[13]
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Model Evaluation: The final, tuned model is evaluated on the held-out test set. The choice of

performance metric depends on the specific task.

Regression Task (Direct Biomass Estimation): Metrics include Mean Absolute Error (MAE),

Root Mean Square Error (RMSE), and Symmetric Mean Absolute Percentage Error

(SMAPE).[4][12]

Classification Task (e.g., Low vs. High Biomass): Metrics include F1-Score, Accuracy, and

Mean Average Precision (mAP).[4][14]

The following diagram outlines this complete experimental workflow.
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Machine Learning Experimental Protocol Workflow.
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Several machine learning algorithms have been successfully applied to the problem of tuna

biomass estimation. Tree-based ensemble methods like Gradient Boosting and Random Forest

are frequently used and often yield the best results.[2][4][8]

The logical relationship between environmental factors, tuna behavior, and the ML prediction

process is visualized below.
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Logical Relationships in Tuna Biomass Estimation.

The models are typically configured for one of two primary tasks: regression (predicting the

exact biomass) or classification (predicting a biomass category).
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Model Task Type(s) Key Features Used
Performance
Metrics & Results

Gradient Boosting

(GB)

Regression,

Classification

3-day echosounder

window,

oceanographic data,

position/time features.

[4]

Regression: MAE =

21.6 t, SMAPE =

29.5%.[4] Binary

Classification (>10t):

F1-Score = 0.925.[4]

Random Forest (RF)
Regression,

Classification

Fisheries data, sea

temperature,

dissolved oxygen,

chlorophyll-a, salinity,

SSH.[8]

Often used as a

robust baseline or

primary model.[2][8] In

one study, RF was

used to explore the

changing mechanisms

of catch composition.

[15]

Neural Networks

(ANN)

Regression,

Classification

Environmental

variables (water

movement, stream

size, water chemistry).

[16]

Can achieve high

accuracy (e.g., >84%

for salmonid

abundance) and

identify variables with

the greatest predictive

power.[16] Used to

detect complex

patterns in fish

population dynamics.

[1]

Support Vector

Machine (SVM)

Classification,

Regression

Shape features,

environmental data.

[17]

Used across various

fisheries applications,

including species

classification and

predicting potential

fishing zones.[1][13]

[18]
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Linear Models (e.g.,

Elastic Net)
Regression

Echosounder,

oceanographic, and

positional data.[2]

Serve as simpler

baseline models to

compare against more

complex algorithms

like Gradient Boosting

and Random Forest.

[2]

It is consistently noted that models enriched with oceanographic and position-derived features

show improved performance over models that use echosounder data alone, highlighting the

importance of environmental context.[4]

Conclusion and Future Directions
Machine learning models, particularly ensemble methods like Gradient Boosting, have

demonstrated significant success in estimating tuna biomass around dFADs. By integrating

data from echosounder buoys, vessel logbooks, and satellite oceanography, these models

provide powerful tools for fisheries monitoring and management.

Future improvements may involve incorporating more diverse data sources, such as

information on bycatch or the species composition of tuna schools, which can impact the

acoustic properties measured by echosounders.[6] Additionally, hybrid models that combine the

mechanistic understanding of fish behavior with data-driven ML approaches hold promise for

improving forecast accuracy, especially in the context of a changing climate.[19][20] The

continued development and application of these advanced analytical techniques are vital for

ensuring the sustainable exploitation of global tuna resources.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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